Cas no 3614-74-2 (1-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)pyrrolidine)

• Product name: 1-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)pyrrolidine
• CAS No: 3614-74-2
• MF: C₁₃H₁₇NO₂
• MW: 219.27958
• CID: 1473190
• PubChem ID: 199015

1-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)pyrrolidine
• 1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrrolidine
• 3614-74-2
• SCHEMBL14454754
• 1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]pyrrolidine
• Pyrrolidine, 1-((2,3-dihydro-1,4-benzodioxin-2-yl)methyl)-
• Oprea1_154555
• 1-((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)pyrrolidine
• DTXSID30957558
• Pyrrolidine, 1-(1,4-benzodioxan-2-ylmethyl)-
• BD 3
• 1-(1,4-Benzodioxan-2-ylmethyl)pyrrolidine

• Inchi： InChI=1S/C13H17NO2/c1-2-6-13-12(5-1)15-10-11(16-13)9-14-7-3-4-8-14/h1-2,5-6,11H,3-4,7-10H2
• InChI Key： DZRUWBABCQULJK-UHFFFAOYSA-N
• SMILES： C1CCN(C1)CC2COC3=CC=CC=C3O2

Computed Properties

• Exact Mass: 219.12601
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes